Cas no 1803828-33-2 (Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate)

• Product Name: Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate
• CAS No: 1803828-33-2
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 4795096
• Update Time: 2025-10-29

Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate

• Inchi： 1S/C10H8F4O2/c1-2-16-10(15)8-6(9(13)14)3-5(11)4-7(8)12/h3-4,9H,2H2,1H3
• InChI Key： UKDOZTYOLPVENV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(F)F)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate

Ethyl 2,4-Difluoro-6-(Difluoromethyl)Benzoate: A Comprehensive Overview

Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate (CAS No. 1803828-33-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and multiple fluorine substituents. The presence of fluorine atoms at the 2, 4, and 6 positions of the benzene ring, along with a difluoromethyl group at the 6 position, imparts distinctive electronic and steric properties to the molecule. These properties make it an interesting subject for research in areas such as drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate involves a series of carefully controlled reactions that highlight the importance of fluorination in organic chemistry. Recent studies have demonstrated innovative methods for synthesizing this compound using environmentally friendly reagents and catalysts. For instance, researchers have employed microwave-assisted synthesis to enhance reaction efficiency and reduce energy consumption. Such advancements not only improve the scalability of the synthesis process but also align with global efforts to promote sustainable chemical practices.

One of the most intriguing aspects of Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate is its potential as a building block in drug discovery. The compound's fluorinated structure has shown promise in modulating the pharmacokinetic properties of molecules, such as increasing bioavailability and improving metabolic stability. Recent research has explored its role in the development of antiviral agents, where its ability to inhibit key viral enzymes has been extensively studied. Additionally, its application in the design of anticancer drugs has gained traction due to its potential to target specific cellular pathways involved in tumor progression.

In the field of agrochemistry, Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate has been investigated as a component in herbicides and insecticides. Its fluorinated structure contributes to enhanced stability under environmental conditions, making it suitable for use in agricultural settings. Studies have shown that this compound can effectively inhibit the growth of certain weeds by interfering with essential biochemical pathways. Furthermore, its role as an insecticide has been explored through research into its ability to disrupt insect hormone systems, offering a potential alternative to traditional chemical pesticides.

The electronic properties of Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate also make it a valuable material in the field of electronics and optoelectronics. Its fluorinated benzene ring exhibits strong electron-withdrawing effects, which can be leveraged in the design of organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability. Such applications hold great promise for advancing next-generation electronic devices.

From a structural perspective, Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate exhibits a high degree of symmetry due to the arrangement of its substituents on the benzene ring. This symmetry contributes to its stability and predictable reactivity under various chemical conditions. Computational studies have provided deeper insights into the molecular geometry and electronic distribution of this compound, enabling researchers to fine-tune its properties for specific applications.

In conclusion, Ethyl 2,4-difluoro-6-(difluoromethyl)benzoate (CAS No. 1803828-33-2) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemistry, electronics, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific innovation and technological progress.